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molecular formula C6H7N5 B8654080 2-Azido-3,6-dimethylpyrazine CAS No. 83505-98-0

2-Azido-3,6-dimethylpyrazine

Cat. No. B8654080
CAS RN: 83505-98-0
M. Wt: 149.15 g/mol
InChI Key: SNSWHGVBOXMHAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07608618B2

Procedure details

To a stirred solution of 3-azido-2,5-dimethyl pyrazine (100 mg; 0.66 mmol) in methanol (800 μL) was added 12N HCl (100 μL) and tin chloride dihydrate (149 mg; 0.66 mmol). The reaction was heated to 60° C. and stirred for 12 hours. The reaction was cooled to room temperature, diluted with 50 mL of ethyl acetate and washed with aqueous 10% sodium carbonate (1×50 mL), brine (50 mL), then dried (MgSO4) and filtered. The material was purified using a biotage 12i cartridge eluting with ethyl acetate to yield an off white solid (38% yield).
Name
3-azido-2,5-dimethyl pyrazine
Quantity
100 mg
Type
reactant
Reaction Step One
Name
HCl
Quantity
100 μL
Type
reactant
Reaction Step One
Name
tin chloride dihydrate
Quantity
149 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
800 μL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
solid
Yield
38%

Identifiers

REACTION_CXSMILES
[N:1]([C:4]1[C:5]([CH3:11])=[N:6][CH:7]=[C:8]([CH3:10])[N:9]=1)=[N+]=[N-].Cl.O.O.[Sn](Cl)(Cl)(Cl)Cl>CO.C(OCC)(=O)C>[NH2:1][C:4]1[C:5]([CH3:11])=[N:6][CH:7]=[C:8]([CH3:10])[N:9]=1 |f:2.3.4|

Inputs

Step One
Name
3-azido-2,5-dimethyl pyrazine
Quantity
100 mg
Type
reactant
Smiles
N(=[N+]=[N-])C=1C(=NC=C(N1)C)C
Name
HCl
Quantity
100 μL
Type
reactant
Smiles
Cl
Name
tin chloride dihydrate
Quantity
149 mg
Type
reactant
Smiles
O.O.[Sn](Cl)(Cl)(Cl)Cl
Name
methanol
Quantity
800 μL
Type
solvent
Smiles
CO
Step Two
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
stirred for 12 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled to room temperature
WASH
Type
WASH
Details
washed with aqueous 10% sodium carbonate (1×50 mL), brine (50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The material was purified
WASH
Type
WASH
Details
eluting with ethyl acetate

Outcomes

Product
Details
Reaction Time
 12 h
Name
solid
Type
product
Smiles
NC1=NC(=CN=C1C)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 38%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.